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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-difluoroethane

Cat. No.: B1293416 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

1,1-Dichloro-2,2-difluoroethane, ensuring the safety of laboratory personnel and compliance

with environmental regulations.

Immediate Safety and Handling Precautions
Proper handling is critical to minimize exposure and risk. Personnel must be trained on the

specific hazards of this chemical.

1.1. Personal Protective Equipment (PPE) Always wear the following PPE when handling 1,1-
Dichloro-2,2-difluoroethane:

Gloves: Chemical-impermeable gloves (e.g., Viton®, Barrier®). Inspect gloves for integrity

before each use.[1]

Eye Protection: Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Lab Coat: A flame-resistant and impervious lab coat or apron.[1]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1][2] If a risk assessment indicates the need, use a properly fitted, air-purifying or air-

fed respirator.[3]

1.2. Safe Handling Practices
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Avoid contact with skin and eyes.[1][4]

Do not breathe mists, gases, or vapors.[1][4][5][6]

Handle in a well-ventilated place, such as a fume hood.[1][2]

Prevent fire caused by electrostatic discharge. Use non-sparking tools.[1][7]

Keep containers tightly closed and stored in a dry, cool, and well-ventilated area.[1]

Ensure eyewash stations and safety showers are readily accessible near the workstation.[3]

Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to prevent harm to personnel and

the environment.

2.1. Minor Spill Cleanup (Small quantity in a ventilated area)

Restrict Access: Notify personnel in the immediate area and restrict access.

Ventilate: Ensure adequate ventilation.

Wear PPE: Don the appropriate PPE as described in section 1.1.

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[4]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, sealable container for hazardous waste.[1][2]

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water. Collect all cleaning materials as hazardous waste.

Dispose: Label the waste container and manage it as hazardous waste according to

institutional and local regulations.[2]

2.2. Major Spill Response
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Evacuate: Immediately evacuate all personnel from the affected area.[1]

Alert Authorities: Alert your institution's emergency response team and/or the local fire

department.

Secure the Area: Keep people away from and upwind of the spill/leak.[1]

Ventilate (If Safe): If it can be done without risk, increase ventilation to the area.

Await Professional Response: Only properly trained and equipped emergency personnel

should handle major spills.[8]

Waste Disposal Procedures
Disposal of 1,1-Dichloro-2,2-difluoroethane and its contaminated materials must adhere

strictly to local, state, and federal environmental regulations.[3]

3.1. Chemical Waste

Do Not Dispose in Sewer: Never discharge the chemical or its solutions into the sewer

system or the environment.[1][3]

Licensed Contractor: All waste containing 1,1-Dichloro-2,2-difluoroethane must be

disposed of through a licensed waste disposal contractor.[3]

Approved Methods: Approved disposal methods include controlled incineration with flue gas

scrubbing or removal to a licensed chemical destruction plant.[1]

Labeling: Ensure all waste containers are clearly and accurately labeled as hazardous

waste, including the chemical name.[2]

3.2. Container Disposal

Residue Hazard: Empty containers may retain hazardous product residues and should be

handled with care.[3][4]

Return to Supplier: Whenever possible, return empty containers to the supplier for reuse or

recycling.[4]
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Reconditioning: Containers can be triple-rinsed (or equivalent) with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. The cleaned container can

then be offered for recycling or reconditioning.[1]

Landfill: If recycling is not feasible, the packaging can be punctured to make it unusable for

other purposes and then disposed of in a sanitary landfill, in accordance with local

regulations.[1][4]

Hazard Summary Table
This table summarizes key hazard information for 1,1-Dichloro-2,2-difluoroethane.
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Hazard
Classification

Description
Precautionary
Statements

Citations

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.

P261: Avoid breathing

fumes/gas/mist/vapors

. P270: Do not eat,

drink or smoke when

using this product.

P280: Wear protective

gloves/clothing/eye

protection.

P301+P312: If

swallowed, call a

POISON CENTER or

doctor. P302+P352: If

on skin, wash with

plenty of soap and

water.

[6]

Skin/Eye Irritation

Causes skin irritation

and serious eye

irritation.

P264: Wash skin

thoroughly after

handling.

P305+P351+P338: IF

IN EYES, rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]
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Respiratory Irritation
May cause respiratory

irritation.

P271: Use only

outdoors or in a well-

ventilated area.

P304+P340: If

inhaled, remove

person to fresh air and

keep comfortable for

breathing.

[6]

Gas Under Pressure

Contains gas under

pressure; may

explode if heated.

P210: Keep away

from heat/sparks/open

flames. P410+P403:

Protect from sunlight.

Store in a well-

ventilated place.

[3][6][9]

Environmental Hazard

Must be disposed of in

a way that avoids

release to the

environment.

P273: Avoid release to

the environment.

P501: Dispose of

contents/container to

an approved waste

disposal plant.

[1][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,1-Dichloro-2,2-difluoroethane.
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Workflow for 1,1-Dichloro-2,2-difluoroethane Disposal

Handling 1,1-Dichloro-2,2-difluoroethane

Spill or Release Occurs?

Routine Use / Unused Chemical

No
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Yes
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Hazardous Waste
Container
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Final Disposal
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Caption: Logical workflow for the safe management and disposal of 1,1-Dichloro-2,2-
difluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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